Cas no 1270281-39-4 ((2R)-2-amino-3-(4-isoquinolyl)propanoic acid)

• Product Name: (2R)-2-amino-3-(4-isoquinolyl)propanoic acid
• CAS No: 1270281-39-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5291624
• Update Time: 2025-05-26

(2R)-2-amino-3-(4-isoquinolyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(isoquinolin-4-yl)propanoic acid
• 4-Isoquinolinepropanoic acid, α-amino-, (αR)-
• (2R)-2-amino-3-(4-isoquinolyl)propanoic acid

• Inchi： 1S/C12H12N2O2/c13-11(12(15)16)5-9-7-14-6-8-3-1-2-4-10(8)9/h1-4,6-7,11H,5,13H2,(H,15,16)/t11-/m1/s1
• InChI Key： HNFZGXCEZSJVQI-LLVKDONJSA-N
• SMILES： OC([C@@H](CC1C=NC=C2C=CC=CC=12)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: -1.2
• Topological Polar Surface Area: 76.2

Additional information on (2R)-2-amino-3-(4-isoquinolyl)propanoic acid

(2R)-2-amino-3-(4-isoquinolyl)propanoic acid: A Comprehensive Overview

The compound with CAS No. 1270281-39-4, known as (2R)-2-amino-3-(4-isoquinolyl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug discovery and development. The molecule combines an isoquinoline moiety, which is a heterocyclic aromatic system, with an amino acid backbone, making it a versatile building block for various biological studies.

Isoquinoline derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The (2R)-configuration of this compound adds stereochemical specificity, which is crucial for its interaction with biological targets. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing the role of enantiomers in achieving desired therapeutic effects while minimizing adverse reactions.

One of the most promising applications of (2R)-2-amino-3-(4-isoquinolyl)propanoic acid lies in its potential as a precursor for peptide synthesis. The amino acid backbone allows for easy incorporation into peptide chains, enabling the creation of complex biomolecules with tailored functionalities. Researchers have explored its use in constructing bioactive peptides that mimic natural ligands, which could serve as leads for developing novel therapeutics.

Moreover, the isoquinoline group in this compound contributes to its ability to interact with various biological targets. For instance, studies have shown that isoquinoline-containing molecules can modulate enzyme activity by binding to active sites or allosteric regions. This property makes (2R)-2-amino-3-(4-isoquinolyl)propanoic acid a valuable tool in enzyme inhibition studies and drug design.

Recent advancements in synthetic chemistry have also improved the accessibility of (2R)-2-amino-3-(4-isoquinolyl)propanoic acid. Efficient synthesis methods, such as asymmetric catalysis and stereoselective reactions, have been developed to produce this compound in high enantiomeric excess. These methods not only enhance the yield but also ensure the purity required for downstream applications.

In terms of biological evaluation, (2R)-2-amino-3-(4-isoquinolyl)propanoic acid has been tested in various assays to assess its cytotoxicity, antioxidant activity, and ability to inhibit key enzymes associated with diseases such as cancer and neurodegenerative disorders. Preliminary results indicate that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound for further optimization.

Another area of interest is the exploration of (2R)-2-amino-3-(4-isoquinolyl)propanoic acid as a chiral catalyst in asymmetric synthesis. Its amino acid backbone provides a chiral environment that can facilitate enantioselective reactions, making it a valuable asset in the construction of complex chiral molecules.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to provide deeper insights into the structure-function relationship of (2R)-2-amino-3-(4-isoquinolyl)propanoic acid. Molecular modeling techniques can help predict its binding affinity to target proteins and guide further modifications to enhance its bioactivity and selectivity.

In conclusion, (2R)-2-amino-3-(4-isoquinolyl)propanoic acid is a multifaceted compound with significant potential in drug discovery and chemical synthesis. Its unique structure, stereochemical properties, and versatile functionality make it a valuable molecule for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing therapeutic interventions and chemical innovation.